Cas no 102846-13-9 (3-(bromomethyl)-1-methyl-1H-Pyrazole)

3-(bromomethyl)-1-methyl-1H-Pyrazole is a versatile heterocyclic compound known for its unique bromomethyl substitution. This compound exhibits excellent reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its methyl group enhances stability and solubility, while the bromo substituent provides accessibility for further functionalization. This compound is suitable for applications requiring a brominated pyrazole derivative with improved synthetic utility.
3-(bromomethyl)-1-methyl-1H-Pyrazole structure
102846-13-9 structure
Product Name:3-(bromomethyl)-1-methyl-1H-Pyrazole
CAS No:102846-13-9
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD06738775
CID:125303
PubChem ID:13549439
Update Time:2025-07-22

3-(bromomethyl)-1-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-1-methyl-1H-Pyrazole
    • 1H-Pyrazole,3-(bromomethyl)-1-methyl-
    • 3-(bromomethyl)-1-methylpyrazole
    • 3-BROMOMETHYL-1-METHYL-1H-PYRAZOLE
    • DTXSID50543538
    • EN300-190964
    • F77565
    • SY024827
    • BS-49984
    • AB27867
    • SCHEMBL1279845
    • MYHUFJLABUEBLV-UHFFFAOYSA-N
    • A896691
    • 102846-13-9
    • 1H-Pyrazole, 3-(bromomethyl)-1-methyl-
    • CS-0440193
    • AKOS006293640
    • CEA84613
    • MFCD06738775
    • FT-0695573
    • DB-058871
    • MDL： MFCD06738775
    • Inchi： 1S/C5H7BrN2/c1-8-3-2-5(4-6)7-8/h2-3H,4H2,1H3
    • InChI Key： MYHUFJLABUEBLV-UHFFFAOYSA-N
    • SMILES： BrCC1C=CN(C)N=1

Computed Properties

  • Exact Mass: 173.97900
  • Monoisotopic Mass: 173.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 1.31500

3-(bromomethyl)-1-methyl-1H-Pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(bromomethyl)-1-methyl-1H-Pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188681-1g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
1g
 $580 2021-08-05
Fluorochem
230850-250mg
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
250mg
 ￡243.00 2022-02-28
Fluorochem
230850-1g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
1g
 ￡606.00 2022-02-28
Chemenu
CM188681-250mg
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
250mg
 $254 2023-02-03
Chemenu
CM188681-1g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
1g
 $684 2023-02-03
Alichem
A049003344-1g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
1g
 $1610.00 2023-09-04
eNovation Chemicals LLC
D503554-5g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 97%
5g
 $1400 2023-09-04
eNovation Chemicals LLC
D503554-25g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 97%
25g
 $2800 2023-09-04
eNovation Chemicals LLC
D503554-100g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 97%
100g
 $5600 2023-09-04
eNovation Chemicals LLC
Y1214633-5g
3-(Bromomethyl)-1-methyl-1H-pyrazole
 102846-13-9 95%
5g
 $1300 2024-07-23

3-(bromomethyl)-1-methyl-1H-Pyrazole Related Literature

Related Categories

102846-13-9 (3-(bromomethyl)-1-methyl-1H-Pyrazole) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm